Cas no 1803841-92-0 (1-(4-Bromo-3-(difluoromethyl)phenyl)propan-2-one)

• Product Name: 1-(4-Bromo-3-(difluoromethyl)phenyl)propan-2-one
• CAS No: 1803841-92-0
• MF: C₁₀H₉BrF₂O
• MW: 263.078669309616
• CID: 4973672
• Update Time: 2025-10-29

1-(4-Bromo-3-(difluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-(difluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H9BrF2O/c1-6(14)4-7-2-3-9(11)8(5-7)10(12)13/h2-3,5,10H,4H2,1H3
• InChI Key： MPKJVASNJJCGMH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)F)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 1-(4-Bromo-3-(difluoromethyl)phenyl)propan-2-one

Comprehensive Overview of 1-(4-Bromo-3-(difluoromethyl)phenyl)propan-2-one (CAS No. 1803841-92-0)

1-(4-Bromo-3-(difluoromethyl)phenyl)propan-2-one (CAS No. 1803841-92-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine and difluoromethyl substituents, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its structural motifs can be leveraged to develop novel therapeutic agents.

The molecular structure of 1-(4-Bromo-3-(difluoromethyl)phenyl)propan-2-one features a propan-2-one backbone attached to a 4-bromo-3-(difluoromethyl)phenyl group. This configuration imparts distinct reactivity, enabling its use in cross-coupling reactions and other advanced synthetic methodologies. The presence of the difluoromethyl group is particularly noteworthy, as fluorine-containing compounds are increasingly sought after for their ability to enhance metabolic stability and bioavailability in drug candidates.

In recent years, the demand for fluorinated compounds like 1-(4-Bromo-3-(difluoromethyl)phenyl)propan-2-one has surged, driven by their applications in precision medicine and sustainable agriculture. For instance, fluorinated analogs are often explored in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders. Additionally, the agrochemical industry utilizes such compounds to create next-generation pesticides with improved efficacy and environmental safety.

From a synthetic perspective, CAS No. 1803841-92-0 serves as a versatile building block. Its bromine substituent allows for facile functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck reactions. Meanwhile, the difluoromethyl group can influence electronic properties, making it a strategic component in the design of bioactive molecules. These attributes align with the growing trend of fragment-based drug design, where small, modular compounds are assembled into larger, more complex structures.

The compound's relevance extends to material science as well. Fluorinated aromatic compounds are known to contribute to the development of advanced polymers and electronic materials. For example, they can enhance the thermal stability and dielectric properties of materials used in flexible electronics and energy storage devices. This multidisciplinary applicability underscores the importance of 1-(4-Bromo-3-(difluoromethyl)phenyl)propan-2-one in both academic and industrial settings.

Quality control and analytical characterization are critical when working with CAS No. 1803841-92-0. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to ensure purity and confirm structural integrity. These methods are essential for researchers aiming to incorporate this compound into high-value applications, particularly in pharmaceutical development.

Environmental and safety considerations are also paramount. While 1-(4-Bromo-3-(difluoromethyl)phenyl)propan-2-one is not classified as hazardous under standard regulations, proper handling protocols should always be followed. This includes the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP). Such precautions align with the broader industry shift toward green chemistry and sustainable synthesis.

In summary, 1-(4-Bromo-3-(difluoromethyl)phenyl)propan-2-one (CAS No. 1803841-92-0) is a compound of significant scientific and industrial interest. Its unique structural features and versatile reactivity make it a cornerstone in the development of innovative pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new applications, this compound is poised to remain at the forefront of chemical innovation.